Cas no 18607-93-7 (1,3-Benzodioxole,5-methoxy-6-(2-propen-1-yl)-)

• Product Name: 1,3-Benzodioxole,5-methoxy-6-(2-propen-1-yl)-
• CAS No: 18607-93-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 208422
• PubChem ID: 95289
• Update Time: 2025-10-22

1,3-Benzodioxole,5-methoxy-6-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-methoxy-6-(2-propen-1-yl)-
• 5-methoxy-6-prop-2-enyl-1,3-benzodioxole
• Sarisan
• 1-allyl-2-methoxy-4,5-methylenedioxybenzene
• Benzene,1-allyl-2-methoxy-4,5-methylenedioxy
• Asaricin
• Asaricine
• 5-Allyl-6-methoxy-1,3-benzodioxole
• 5-Methoxy-6-(2-propenyl)-1,3-benzodioxole
• asaricin,5-methoxy-6-(2-propenyl)-1,3-benzodioxole,sarisan
• NS00121512
• NSC-44848
• SCHEMBL14552371
• Z2182005509
• AC1Q6ZU6
• NSC-27868
• starbld0000864
• Benzene, 1-allyl-2-methoxy-4,5-methylenedioxy
• CHEBI:9031
• AKOS040753939
• AI3-31217
• NSC44848
• NSC 27868
• 1,3-Benzodioxole, 5-methoxy-6-(2-propenyl)-
• 5-METHOXY-6-(2-PROPEN-1-YL)-1,3-BENZODIOXOLE
• 2-allyl-4,5-methylenedioxyanisole
• DTXSID10171851
• 5-allyl-6-methoxybenzo[d][1,3]dioxole
• NSC27868
• 18607-93-7
• 1,3-BENZODIOXOLE, 5-METHOXY-6-(2-PROPEN-1-YL)-
• CWL14ZQ19X
• 4-Methoxysafrole
• EN300-6746525
• 5-METHOXY-6-(2'-PROPENYL)BENZODIOXOLE
• FYRHTIWFKXZWAD-UHFFFAOYSA-N
• Q27108222
• UNII-CWL14ZQ19X
• 1-Allyl-2-methoxy-4,5-(methylenedioxy)benzene
• AC1L3TZ6
• BENZENE, 1-ALLYL-2-METHOXY-4,5-(METHYLENEDIOXY)-
• 5-methoxy-6-(prop-2-en-1-yl)-1,3-dioxaindane
• 1-Allyl-2-methoxy-4,5-methylene-dioxybenzene

• Inchi： 1S/C11H12O3/c1-3-4-8-5-10-11(14-7-13-10)6-9(8)12-2/h3,5-6H,1,4,7H2,2H3
• InChI Key： FYRHTIWFKXZWAD-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(CC=C)=CC1=2)OC

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• XLogP3: 2.8

Experimental Properties

• Density: 1.137
• Boiling Point: 259.4°Cat760mmHg
• Flash Point: 85.3°C
• Refractive Index: 1.539
• PSA: 27.69000
• LogP: 2.15240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole,5-methoxy-6-(2-propen-1-yl)-

Exploring the Chemical Profile and Applications of 1,3-Benzodioxole,5-methoxy-6-(2-propen-1-yl)- (CAS No. 18607-93-7)

1,3-Benzodioxole,5-methoxy-6-(2-propen-1-yl)-, with the CAS number 18607-93-7, is a fascinating organic compound that has garnered attention in various scientific and industrial fields. This compound, often referred to by its systematic name, belongs to the benzodioxole family, which is known for its unique structural and functional properties. The presence of a methoxy group and an allyl group in its molecular framework contributes to its versatility, making it a subject of interest for researchers and professionals alike.

In recent years, the demand for specialty chemicals like 1,3-Benzodioxole,5-methoxy-6-(2-propen-1-yl)- has surged, driven by advancements in pharmaceuticals, flavor and fragrance industries, and agrochemicals. Users searching for "benzodioxole derivatives uses" or "CAS 18607-93-7 applications" often seek insights into how this compound can be leveraged in innovative ways. Its structural similarity to naturally occurring phenylpropanoids makes it a valuable intermediate in the synthesis of bioactive molecules, aligning with the growing trend toward green chemistry and sustainable synthesis.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and potential applications. For instance, the allyl group in 1,3-Benzodioxole,5-methoxy-6-(2-propen-1-yl)- allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of "custom chemical synthesis," a hot topic among researchers looking for high-purity intermediates for their projects.

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As the scientific community continues to explore the potential of 1,3-Benzodioxole,5-methoxy-6-(2-propen-1-yl)-, its relevance in cross-disciplinary applications becomes increasingly apparent. Whether it's answering queries about "synthetic routes for benzodioxoles" or "industrial uses of allylbenzodioxoles," this compound exemplifies the intersection of chemistry, innovation, and practicality. Its story is a testament to how specialized chemicals can drive progress across multiple domains, from life sciences to consumer goods.